Oseltamivir

Oseltamivir

Catalog No.: B103847
CAS RN: 196618-13-0
MF: C16H28N2O4
MW: 312.4 g/mol
InChIKey: VSZGPKBBMSAYNT-RRFJBIMHSA-N
IUPAC Name: ethyl (3R,4R,5S)-4-acetamido-5-amino-3-pentan-3-yloxycyclohexene-1-carboxylate


* For research use only. Not for human or veterinary use.
CAS RN

196618-13-0

Product Name

Oseltamivir

Molecular Formula

C16H28N2O4

Molecular Weight

312.4 g/mol

IUPAC Name

ethyl (3R,4R,5S)-4-acetamido-5-amino-3-pentan-3-yloxycyclohexene-1-carboxylate

InChI

InChI=1S/C16H28N2O4/c1-5-12(6-2)22-14-9-11(16(20)21-7-3)8-13(17)15(14)18-10(4)19/h9,12-15H,5-8,17H2,1-4H3,(H,18,19)/t13-,14+,15+/m0/s1

InChI Key

VSZGPKBBMSAYNT-RRFJBIMHSA-N

Isomeric SMILES

CCC(CC)O[C@@H]1C=C(C[C@@H]([C@H]1NC(=O)C)N)C(=O)OCC

Canonical SMILES

CCC(CC)OC1C=C(CC(C1NC(=O)C)N)C(=O)OCC

Other CAS RN

196618-13-0
204255-11-8

Physical Description

Solid

Solubility

Soluble
In water, 1.6X10+3 mg/L at 25 °C (est)
6.86e-01 g/L

Synonyms

(-)-Oseltamivir;  Enfluvir;  Ethyl (3R,4R,5S)-5-amino-4-acetamido-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate;  GOP-A-Flu;  GS 4104;  Oseltamivir;  Tamiflu-Free; Tamvir

Vapor Pressure

1.3X10-8 mm Hg at 25 °C (est)

Origin of Product

China

Oseltamivir is a synthetic derivative prodrug of ethyl ester with antiviral activity. Osetamivir blocks neuraminidases on the surfaces of influenza viruses, interfering with host cell release of complete viral particles.
Oseltamivir is an inhibitor of the influenza neuraminidase enzyme and is used as therapy and prophylaxis against influenza A and B. Oseltamivir has not been associated with clinically apparent liver injury.
Oseltamivir is a cyclohexenecarboxylate ester that is the ethyl ester of oseltamivir acid. An antiviral prodrug (it is hydrolysed to the active free carboxylic acid in the liver), it is used to slow the spread of influenza. It has a role as a prodrug, an EC 3.2.1.18 (exo-alpha-sialidase) inhibitor, an antiviral drug, an environmental contaminant and a xenobiotic. It is a cyclohexenecarboxylate ester, an amino acid ester, a primary amino compound and a member of acetamides.

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